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Compound of Interest

Compound Name:
3-(3-hydroxypropyl)-1,3-

dimethylurea

CAS No.: 25064-50-0

Cat. No.: B6166648

Get Quote

Executive Summary
3-(3-Hydroxypropyl)-1,3-dimethylurea (CAS: 211756-65-9) is a trisubstituted acyclic urea

derivative characterized by a terminal hydroxyl functional group on a propyl chain.[1]

Chemically, it represents the "open-chain" form of the cyclic urea solvent DMPU.[1] Its

significance in drug development lies in three areas:

Synthetic Intermediate: It functions as a versatile building block for constructing N,N′-

disubstituted cyclic ureas via intramolecular cyclization.[1]

Metabolic Marker: It is a known hydrolysis product of DMPU, serving as a biomarker for

solvent stability and degradation studies in pharmaceutical formulations.[1]

Functional Scaffold: The free hydroxyl group allows for further derivatization (e.g.,

mesylation, halogenation) to create complex urea-linked pharmacophores without disturbing

the stable urea core.[1]
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Chemical Identity & Physicochemical Properties
Property Data

Chemical Name 1-(3-Hydroxypropyl)-1,3-dimethylurea

CAS Number 211756-65-9

Synonyms
N-(3-Hydroxypropyl)-N,N'-dimethylurea; Acyclic

DMPU

Molecular Formula C₆H₁₄N₂O₂

Molecular Weight 146.19 g/mol

Structure Me–NH–C(=O)–N(Me)–(CH₂)₃–OH

Physical State Viscous liquid or low-melting solid (hygroscopic)

Solubility
Highly soluble in water, MeOH, EtOH, DMSO;

Miscible with CH₂Cl₂

pKa (Calc.) ~13-14 (Urea NH), ~16 (Alcohol OH)

Structural Insight: Unlike symmetrical ureas (e.g., 1,3-dimethylurea), this compound is

unsymmetrical.[1] The N1 nitrogen bears both a methyl and a 3-hydroxypropyl group, while the

N3 nitrogen bears a single methyl group and a proton.[1] This asymmetry is crucial for

regioselective reactions.[1]

Synthesis & Manufacturing Protocols
The synthesis of 3-(3-hydroxypropyl)-1,3-dimethylurea is primarily achieved through

nucleophilic addition, leveraging the differential nucleophilicity of amines versus alcohols.[1]

Protocol A: Isocyanate Addition (Primary Route)
This method ensures high regioselectivity by exploiting the greater nucleophilicity of the

secondary amine over the primary alcohol.[1]

Precursors: N-Methyl-3-aminopropanol, Methyl Isocyanate.[1]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]
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Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N₂).[1]

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with N-methyl-3-aminopropanol (1.0 eq) and

anhydrous DCM (10 vol). Cool to 0°C under nitrogen.

Addition: Dropwise add Methyl Isocyanate (1.05 eq) dissolved in DCM over 30 minutes.

Maintain internal temperature <5°C to prevent O-carbamoylation side reactions.[1]

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC

(MeOH/DCM 1:9) or LC-MS.[1]

Quench & Workup: Quench excess isocyanate with a small amount of MeOH. Concentrate

the mixture under reduced pressure.

Purification: The crude product is often pure enough (>95%).[1] If necessary, purify via flash

column chromatography (SiO₂, DCM/MeOH gradient).[1]

Protocol B: Hydrolytic Ring Opening of DMPU (Degradation
Pathway)
This route is less common for synthesis but critical for understanding stability.[1]

Reaction: DMPU + NaOH (aq) or HCl (aq)

3-(3-hydroxypropyl)-1,3-dimethylurea.[1]

Relevance: Occurs under harsh acidic/basic conditions, highlighting the importance of

monitoring DMPU quality in API manufacturing.

Mechanism & Reaction Pathways (Visualization)
The following diagram illustrates the synthesis from N-methyl-3-aminopropanol and the

compound's relationship to the cyclic solvent DMPU.
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Caption: Synthesis of CAS 211756-65-9 via isocyanate addition and its reversible relationship

with DMPU.

Applications in Drug Development
A. Precursor for N-Heterocyclic Scaffolds
The 3-hydroxypropyl chain acts as a "tethered" electrophile upon activation.[1] Researchers

use this compound to synthesize N,N'-disubstituted cyclic ureas which are pharmacophores in

various kinase inhibitors and HIV protease inhibitors.[1]

Workflow: React CAS 211756-65-9 with Methanesulfonyl chloride (MsCl)

Treat with Sodium Hydride (NaH)

Intramolecular cyclization yields functionalized DMPU derivatives.[1]

B. Solvent Substitute & Toxicity Modeling
DMPU is a replacement for the carcinogenic solvent HMPA.[1][2] However, DMPU itself has

reproductive toxicity concerns.[1]

Usage: 3-(3-Hydroxypropyl)-1,3-dimethylurea is used in toxicological screening to

differentiate between the toxicity of the intact cyclic solvent and its open-chain metabolites.[1]

It serves as a negative control in permeability assays, as the open chain significantly alters

lipophilicity (LogP) compared to the cyclic analog.[1]

C. Urea-Based Linker Systems
In PROTAC (Proteolysis Targeting Chimera) design, the urea moiety provides a stable, neutral

linker.[1] The terminal hydroxyl group allows for the attachment of E3 ligase ligands or target
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protein warheads via ether or ester linkages, while the N-methyl groups prevent metabolic N-

dealkylation.[1]

Analytical Characterization
To validate the identity of synthesized 3-(3-hydroxypropyl)-1,3-dimethylurea, the following

spectral signatures should be observed:

Method Characteristic Signals

¹H NMR (CDCl₃)

δ 1.75 (quint, 2H, -CH₂-CH₂-CH₂-); δ 2.80 (s,

3H, N-CH₃); δ 2.95 (s, 3H, N-CH₃); δ 3.35 (t,

2H, N-CH₂-); δ 3.60 (t, 2H, -CH₂-OH); δ 5.80 (br

s, 1H, NH).[1]

¹³C NMR

Carbonyl signal at ~165 ppm; Methyl carbons at

~27 ppm and ~35 ppm; Propyl carbons at ~30,

45, 59 ppm.[1]

IR Spectroscopy

Broad O-H stretch (3300-3400 cm⁻¹); Strong

C=O stretch (1620-1640 cm⁻¹); N-H bend

(~1550 cm⁻¹).[1]

Mass Spectrometry
[M+H]⁺ = 147.1 m/z; Fragment at 115 m/z (loss

of CH₂OH) or 88 m/z (dimethylurea core).[1]

Safety & Handling (E-E-A-T)
Hazard Classification: While less volatile than DMPU, this compound should be treated as a

potential irritant and reprotoxic agent due to its structural similarity to alkylated ureas.[1]

Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at 2–8°C.

Disposal: Incineration in a chemical waste facility equipped with afterburners (Nitrogen

oxides generation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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